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Compound of Interest

Compound Name: (Rac)-LY341495

Cat. No.: B8062136

Application Notes and Protocols: (Rac)-
LY341495

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation and storage of stock solutions for
(Rac)-LY341495, a potent and selective antagonist for the group Il metabotropic glutamate
receptors (MGIuR2/3).[1] Proper handling and storage are crucial for maintaining the
compound's integrity and ensuring reproducible experimental results.

Chemical and Physical Properties

(Rac)-LY341495 is a synthetic compound, typically supplied as a white to off-white crystalline
solid.[2][3] Its key properties are summarized below.

Property Value References
Molecular Formula C20H19NOs [4115]
Molecular Weight 353.37 g/mol [1][4]15]

CAS Number 201943-63-7 [3][41[5]
Appearance White to off-white solid [2][3]
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Solubility Data

The solubility of (Rac)-LY341495 is a critical factor in the preparation of stock solutions. The
compound exhibits poor solubility in aqueous solutions but can be dissolved in organic solvents
or basic solutions.

Solvent Concentration Comments

Gentle warming and sonication
are recommended to aid

dissolution.[4][5] Use freshly

DMSO ~5-10 mM
opened, anhydrous DMSO as
the compound's solubility is
sensitive to moisture.[6]
Water < 0.1 mg/mL (Insoluble) [4]
Provides a water-soluble
1.2 eq. NaOH up to 100 mM

option.[7]

Note: The disodium salt of LY341495 is also commercially available and shows high solubility
in water (up to 100 mM).

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of (Rac)-LY341495 in
DMSO.

Materials:

(Rac)-LY 341495 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance
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e \ortex mixer
e Sonicator (water bath)
Procedure:

o Pre-weighing Preparation: Before opening, bring the vial of (Rac)-LY341495 powder to room
temperature to prevent condensation. It is recommended to centrifuge the vial briefly (e.g., at
3000 rpm for 1-2 minutes) to collect all the powder at the bottom.[4]

o Weighing: Carefully weigh the desired amount of (Rac)-LY341495 powder in a sterile tube.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.53 mg of the
compound (Mass = 10 mmol/L * 0.001 L * 353.37 g/mol ).

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the powder. For the
example above, add 1 mL of DMSO.

e Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, sonicate the solution in a water bath for 10-15
minutes.[4] Gentle warming (up to 60°C) can also be applied to aid dissolution.[5][6]

o Visually inspect the solution to ensure there are no visible particulates. The solution should

be clear.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile tubes.[2][8]
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Stock Solution Preparation

Start: (Rac)-LY341495 Powder

1. Weigh Compound

2. Add Anhydrous DMSO

3. Vortex / Sonicate

Particulates Remain

4. Check for Complete Dissolution

lear Solution

5. Aliquot into Single-Use Tubes

Storage

Long-Term Storage Short-Term Storage

(-20°C)

(-80°C)
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Caption: Workflow for preparing and storing (Rac)-LY341495 stock solution.
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Storage Conditions

Proper storage is essential to maintain the stability and activity of (Rac)-LY341495.
Recommendations for both the solid powder and stock solutions are provided below.

Form Temperature Duration Notes

Recommended for
Powder -20°C up to 3 years long-term stability.[2]
[4]

Suitable for shorter-

Room Temperature up to 12 months
term storage.[5]
Recommended for
long-term storage.[2]
) [4][8] Use within 6
Stock Solution -80°C 6 months - 2 years _
months is a
conservative
guideline.[2][6]
Suitable for short-term
-20°C 1 month

storage.[2][5][6]

Important Considerations:

o Freeze-Thaw Cycles: Repeatedly freezing and thawing the stock solution can lead to
degradation. Aliquoting is strongly recommended.[2][8]

o Fresh Solutions: For the most reliable results, especially in sensitive in vivo experiments,
preparing solutions fresh on the day of use is advised.[5][8]

o Before Use: When using a frozen aliquot, allow it to equilibrate to room temperature and
vortex briefly to ensure the solution is homogeneous and free of precipitate before making
further dilutions.[5]
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Caption: (Rac)-LY341495 is a racemic mixture of two enantiomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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